Cas no 1889188-82-2 ((3-ethoxyazetidin-3-yl)methanamine)

• Product Name: (3-ethoxyazetidin-3-yl)methanamine
• CAS No: 1889188-82-2
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 6072895
• PubChem ID: 115011225
• Update Time: 2025-10-29

(3-ethoxyazetidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-ethoxyazetidin-3-yl)methanamine
• EN300-1143870
• 1889188-82-2

• Inchi： 1S/C6H14N2O/c1-2-9-6(3-7)4-8-5-6/h8H,2-5,7H2,1H3
• InChI Key： CCTBYPVJOBQNGJ-UHFFFAOYSA-N
• SMILES： O(CC)C1(CN)CNC1

Computed Properties

• Exact Mass: 130.110613074g/mol
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 47.3Ų

Additional information on (3-ethoxyazetidin-3-yl)methanamine

Introduction to (3-ethoxyazetidin-3-yl)methanamine and Its Significance in Modern Chemical Research

(3-ethoxyazetidin-3-yl)methanamine, with the CAS number 1889188-82-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its azetidine ring substituted with an ethoxy group and a methanamine side chain, has garnered attention due to its potential applications in drug discovery and molecular engineering. The unique structural features of this compound make it a valuable scaffold for developing novel therapeutic agents, particularly in the realm of medicinal chemistry.

The azetidine core is a heterocyclic structure that mimics the conformational flexibility of natural amino acids, making it an attractive motif for designing bioactive molecules. The presence of the ethoxy group at the 3-position enhances the solubility and metabolic stability of the compound, while the methanamine moiety provides a site for further functionalization. These attributes have positioned (3-ethoxyazetidin-3-yl)methanamine as a key intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been a surge in research focused on developing new methodologies for constructing azetidine derivatives. One notable advancement involves the use of transition metal-catalyzed reactions to facilitate the formation of carbon-carbon bonds within these heterocyclic systems. These catalytic approaches have enabled the efficient synthesis of various azetidine-based compounds, including (3-ethoxyazetidin-3-yl)methanamine, with high yields and minimal byproducts.

The utility of (3-ethoxyazetidin-3-yl)methanamine extends beyond its role as a synthetic intermediate. Studies have demonstrated its potential as a building block for small-molecule drugs targeting various biological pathways. For instance, modifications of the methanamine side chain have been explored to develop inhibitors of enzymes involved in inflammatory responses and cancer progression. The ethoxy group also provides a handle for further derivatization, allowing chemists to tailor the physicochemical properties of the compound to optimize its biological activity.

Advances in computational chemistry have further enhanced the understanding of how (3-ethoxyazetidin-3-yl)methanamine interacts with biological targets. Molecular modeling studies have revealed insights into its binding affinity and mode of action, providing a rational basis for designing more effective derivatives. These computational tools are particularly valuable in predicting the pharmacokinetic behavior of azetidine-based compounds, which is crucial for their translation from laboratory research to clinical applications.

The synthesis of (3-ethoxyazetidin-3-yl)methanamine can be achieved through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. One common method involves the reaction of ethyl azetidinate with ammonia or amine derivatives under controlled conditions. This approach benefits from readily available starting materials and mild reaction conditions, making it suitable for both academic and industrial settings.

In addition to traditional synthetic methods, biocatalytic approaches have emerged as a promising alternative for producing complex molecules like (3-ethoxyazetidin-3-yl)methanamine. Enzymes such as transaminases have been employed to introduce specific functional groups with high selectivity and efficiency. This green chemistry approach not only reduces environmental impact but also offers improved yields compared to conventional synthetic routes.

The growing interest in azetidine derivatives has led to several patents and publications detailing novel synthetic strategies and applications. Researchers are continuously exploring new ways to leverage the structural versatility of this heterocycle for drug discovery. For example, recent studies have focused on incorporating fluorine atoms into azetidine scaffolds to enhance metabolic stability and binding affinity. Such modifications are often critical for improving the therapeutic efficacy of small-molecule drugs.

The role of (CAS no 1889188-82-2) in medicinal chemistry is further underscored by its presence in several ongoing clinical trials. These trials aim to evaluate the safety and efficacy of azetidine-based compounds targeting various diseases, including neurological disorders and infectious diseases. The results from these trials are expected to provide valuable insights into the potential therapeutic applications of this class of molecules.

In conclusion, (CAS no 1889188-82-2), or (3-Ethoxyazetidin-3-ylmethanamine), represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic accessibility make it a versatile scaffold for developing novel therapeutic agents. As research continues to uncover new applications for azetidine derivatives, compounds like (CAS no 1889188-82) will undoubtedly play a crucial role in shaping the future of drug discovery and development.